Cas no 1153269-16-9 (3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine)

• Product Name: 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine
• CAS No: 1153269-16-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5196258
• Update Time: 2026-03-05

3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine

• Inchi： 1S/C12H21N3/c1-12(2,3)10-8-14-11(15-10)9-5-4-6-13-7-9/h8-9,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： XHHAAZCVMGMFLR-UHFFFAOYSA-N
• SMILES： N1CCCC(C2NC(C(C)(C)C)=CN=2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine

3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine (CAS No. 1153269-16-9): A Comprehensive Overview of Its Properties and Applications

The compound 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine (CAS No. 1153269-16-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring fused with a 4-tert-butyl-1H-imidazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its versatile applications in drug discovery and material science.

One of the key reasons for the growing attention toward 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine is its role in the development of novel therapeutic agents. The imidazole ring is a common pharmacophore found in many FDA-approved drugs, and its combination with a piperidine scaffold enhances the molecule's ability to interact with biological targets. This has led to its use in the design of compounds targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases.

In recent years, the demand for high-purity chemical intermediates like 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's CAS No. 1153269-16-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthetic versatility allows for modifications that can optimize pharmacokinetic properties, making it a favorite among medicinal chemists.

Another area where 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine shows promise is in the field of catalysis. The tert-butyl group attached to the imidazole ring can influence the electronic properties of the molecule, enabling its use as a ligand in transition metal-catalyzed reactions. This application is particularly relevant in the synthesis of complex organic molecules, where efficiency and selectivity are paramount.

From a commercial perspective, the compound's stability and solubility profile make it suitable for large-scale production. Suppliers and manufacturers often highlight its high yield synthesis and low environmental impact, aligning with the global push toward green chemistry. These factors contribute to its appeal in industries ranging from pharmaceuticals to agrochemicals.

As the scientific community continues to explore the potential of 3-(4-tert-Butyl-1H-imidazol-2-yl)-piperidine, its applications are expected to expand further. Whether in drug development, catalysis, or material science, this compound exemplifies the intersection of innovation and practicality. For researchers seeking reliable data on CAS No. 1153269-16-9, understanding its properties and applications is essential for unlocking its full potential.